Cas no 41144-46-1 (3-tert-butyl-6-chloropyridazine)

• Product Name: 3-tert-butyl-6-chloropyridazine
• CAS No: 41144-46-1
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 328490
• PubChem ID: 13499979
• Update Time: 2025-06-14

3-tert-butyl-6-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-(1,1-dimethylethyl)-
• 3-CHLORO-6-(1,1-DIMETHYLETHYL)-PYRIDAZINE
• 3-tert-butyl-6-chloropyridazine
• 3-Chlor-6-tert-butyl-pyridazin
• 3-chloro-6-t-butylpyridazine
• 3-chloro-6-tert-butylpyridazine
• 3-tert-butyl-6-chloro-pyridazine
• 41144-46-1
• DTXSID40542318
• Z432063386
• MFCD08062114
• SY191335
• 3-(tert-Butyl)-6-chloropyridazine
• EN300-80362
• SCHEMBL3177257
• AKOS009606765
• BMEMBHNMSYYDTO-UHFFFAOYSA-N
• MB05223
• F8881-0640
• G56244

• Inchi： 1S/C8H11ClN2/c1-8(2,3)6-4-5-7(9)11-10-6/h4-5H,1-3H3
• InChI Key： BMEMBHNMSYYDTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 170.06100
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.42750

Additional information on 3-tert-butyl-6-chloropyridazine

3-tert-Butyl-6-chloropyridazine (CAS No. 41144-46-1): A Versatile Intermediate in Modern Chemical Synthesis

In the realm of specialized chemical intermediates, 3-tert-butyl-6-chloropyridazine (CAS No. 41144-46-1) stands out as a critical building block for pharmaceuticals, agrochemicals, and advanced materials. This compound, characterized by its pyridazine core and tert-butyl substitution, has garnered significant attention due to its unique reactivity and applications in cross-coupling reactions. Researchers and industry professionals frequently search for terms like "3-tert-butyl-6-chloropyridazine synthesis", "CAS 41144-46-1 applications", and "chloropyridazine derivatives", reflecting its growing relevance in synthetic chemistry.

The pyridazine scaffold, a nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry. With the rise of targeted drug discovery and green chemistry, compounds like 3-tert-butyl-6-chloropyridazine are increasingly explored for their potential in designing kinase inhibitors and biodegradable agrochemicals. Recent trends in AI-driven molecular design have further highlighted the importance of such intermediates, as computational models predict their utility in novel drug candidates. Searches for "pyridazine-based drug development" and "sustainable heterocyclic chemistry" underscore this shift.

From a synthetic perspective, the chlorine atom at the 6-position of 3-tert-butyl-6-chloropyridazine enables versatile functionalization via palladium-catalyzed coupling or nucleophilic substitution. This aligns with the industry's focus on atom-economical reactions, a hot topic in process chemistry optimization. Laboratories often query "efficient chloropyridazine modifications" or "tert-butyl group stability in catalysis", indicating practical challenges addressed by this compound.

Beyond pharmaceuticals, CAS 41144-46-1 finds niche applications in material science, particularly in organic electronics. Its rigid structure and electron-deficient nature make it a candidate for n-type semiconductors, a field gaining traction with the demand for flexible wearable tech. Keywords like "pyridazine materials for OLEDs" and "heterocyclic conductive polymers" reflect interdisciplinary interest.

Quality and safety are paramount in handling 3-tert-butyl-6-chloropyridazine. While not classified as hazardous under standard regulations, proper storage (e.g., anhydrous conditions) is essential to maintain its reactivity. FAQs such as "CAS 41144-46-1 storage guidelines" and "pyridazine derivative stability" are common among procurement specialists.

In summary, 3-tert-butyl-6-chloropyridazine exemplifies the synergy between traditional heterocyclic chemistry and cutting-edge applications. Its role in high-value synthesis and alignment with sustainability goals ensures its continued prominence in research and industrial workflows.